![molecular formula C25H23N7O B2737698 N-(1-(1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenylacetamide CAS No. 1005975-03-0](/img/structure/B2737698.png)
N-(1-(1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(1-(1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenylacetamide” is a chemical compound. It has been mentioned in the context of selective inhibition of phosphodiesterases 4, 5 and 9, which induces HSP20 phosphorylation and attenuates amyloid beta 1-42-mediated cytotoxicity .
Chemical Reactions Analysis
The specific chemical reactions involving this compound are not directly mentioned in the available literature .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not directly mentioned in the available literature .Scientific Research Applications
Synthesis and Chemical Properties
- Rahmouni et al. (2014) described the synthesis of similar compounds, focusing on isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. This research is critical in understanding the chemical properties and synthesis pathways of related compounds (Rahmouni et al., 2014).
Biological and Pharmacological Activities
Antimicrobial and Anticancer Potential :
- Hafez et al. (2016) synthesized novel pyrazole derivatives, including pyrazolo[3,4-d]-pyrimidine derivatives, demonstrating significant antimicrobial and anticancer activities. This suggests potential applications of N-(1-(1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenylacetamide in these areas (Hafez, El-Gazzar, & Al-Hussain, 2016).
Antitumor Evaluation :
- El-Morsy et al. (2017) conducted an in vitro antitumor evaluation of new pyrazolo[3,4-d]pyrimidine derivatives, indicating their potential in cancer treatment (El-Morsy, El-Sayed, & Abulkhair, 2017).
Radioligand Imaging :
- Dollé et al. (2008) synthesized a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which can be used as selective ligands for imaging the translocator protein with PET. This suggests the potential use of this compound in diagnostic imaging (Dollé et al., 2008).
Safety and Hazards
properties
IUPAC Name |
N-[2-[1-(2,3-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N7O/c1-16-8-7-11-21(18(16)3)31-24-20(14-28-31)25(27-15-26-24)32-22(12-17(2)30-32)29-23(33)13-19-9-5-4-6-10-19/h4-12,14-15H,13H2,1-3H3,(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKUBXHPDJDXBCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)CC5=CC=CC=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.